AC-4-248

• Molecular Formula: C18H24ClN3O
• Molecular Weight: 333.9 g/mol
• InChI: InChI=1S/C18H24ClN3O/c1-2-4-18(23)20-8-3-9-22-10-7-14-15-11-13(19)5-6-16(15)21-17(14)12-22/h5-6,11,21H,2-4,7-10,12H2,1H3,(H,20,23)
• InChIKey: AUJJZIKBHNXABX-UHFFFAOYSA-N

AC-4-248: Overview

AC-4-248 is an organochlorine β-carboline derivative (C₁₈H₂₄ClN₃O; MW 333.9 g/mol) that functions as an atypical, non-competitive inhibitor of the dopamine transporter (DAT) with a human DAT (hDAT) IC₅₀ of 45.5 μM [CI 95%: 43.9–47.1] [1]. It is a non-selective inhibitor across the SLC6 monoamine transporter family, with IC₅₀ values of 96.2 μM for hSERT [CI 95%: 91.6–101] and 250 μM for hNET [CI 95%: 161–313] [1]. The compound's binding mode at DAT has been determined at 3.2 Å resolution by cryo-electron microscopy (PDB ID: 9EUO), revealing a unique partial occupancy of the central (orthosteric) binding site that extends into the extracellular vestibule and locks the transporter in an outward-open conformation [1]. Chemically, it is N-[3-(6-chloro-1,3,4,9-tetrahydro-2H-β-carbolin-2-yl)propyl]butanamide, placing it in the tetrahydro-β-carboline class rather than the more common tropane or benztropine scaffolds of typical DAT inhibitors [2].

Non-competitive DAT inhibition kinetics

SLC6 transporter family research (DAT/SERT/NET)

Cryo-EM resolved binding mode, outward-open state

Non-tropane β-carboline scaffold chemistry

• [1] Pedersen CN, Yang F, Ita S, Xu Y, Akunuri R, Trampari S, Neumann CMT, Desdorf LM, Schiott B, Salvino JM, Mortensen OV, Nissen P, Shahsavar A. Cryo-EM structure of the dopamine transporter with a novel atypical non-competitive inhibitor bound to the orthosteric site. J Neurochem. 2024;168(9):2043–2055. doi:10.1111/jnc.16179. View Source
• [2] ChEBI. AC-4-248 (CHEBI:233993). European Bioinformatics Institute. Manually annotated. Accessed 2025. View Source

AC-4-248: Irreplaceability for Mechanistic Studies

Although multiple compounds are described as 'atypical DAT inhibitors,' their molecular mechanisms differ fundamentally. Cocaine acts as a competitive inhibitor that stabilizes the outward-open DAT conformation without attenuating the potency of other inhibitors; benztropine analogs such as JHW 007 preferentially bind an inward-occluded DAT conformation; and GBR-12909 is a highly DAT-selective (>100-fold over NET/SERT) inhibitor with an inward-facing conformational preference [1][2]. AC-4-248 occupies a mechanistically distinct niche: it is the only atypical DAT inhibitor for which a high-resolution structure demonstrates non-competitive inhibition via partial orthosteric binding with extension into the extracellular vestibule, producing quantifiable attenuation of cocaine's inhibitory potency (2.8-fold rightward shift in cocaine IC₅₀) [1]. This unique combination of structural binding mode, kinetic mechanism, and functional cocaine-antagonism cannot be assumed for any other DAT ligand, making direct substitution invalid without confirmatory evidence [1][2].

Target: AC-4-248

Substitute Candidate

Why Not Interchangeable

Non-competitive inhibitor, outward-open, vestibule binding

Cocaine (competitive)

Lacks non-competitive mechanism; cocaine antagonism may not transfer

Structurally defined partial orthosteric + vestibule occupancy

Benztropine / JHW 007

Inward-occluded conformation; different binding-mode profile

Non-selective SLC6 inhibition (DAT/SERT/NET)

GBR-12909 (vanoxerine)

High DAT selectivity (>100-fold); multi-transporter co-inhibition context differs

• [1] Pedersen CN, Yang F, Ita S, Xu Y, Akunuri R, Trampari S, Neumann CMT, Desdorf LM, Schiott B, Salvino JM, Mortensen OV, Nissen P, Shahsavar A. Cryo-EM structure of the dopamine transporter with a novel atypical non-competitive inhibitor bound to the orthosteric site. J Neurochem. 2024;168(9):2043–2055. doi:10.1111/jnc.16179. View Source
• [2] Reith MEA, Blough BE, Hong WC, Jones KT, Schmitt KC, Baumann MH, Partilla JS, Rothman RB, Katz JL. Behavioral, biological, and chemical perspectives on atypical agents targeting the dopamine transporter. Drug Alcohol Depend. 2015;147:1–19. doi:10.1016/j.drugalcdep.2014.12.005. View Source

AC-4-248: Comparative Evidence

Non-Competitive Inhibition vs. Cocaine

AC-4-248 inhibits dopamine uptake via a non-competitive mechanism fundamentally distinct from cocaine's competitive inhibition. In [³H]-dopamine uptake assays in hDAT-transfected COS-7 cells, AC-4-248 (64 μM) reduced Vmax from 33.5 ± 0.2 to 20.6 ± 1.5 (pmol/min/10⁵ cells) (p<0.01) without significantly altering the apparent affinity for dopamine (Km: 1.5 ± 0.1 μM vehicle vs. 2.7 ± 0.6 μM with AC-4-248) [1]. This Vmax-only decrease is the hallmark of non-competitive inhibition. In contrast, cocaine acts as a classical competitive inhibitor at the orthosteric site—it increases apparent Km without reducing Vmax under equivalent conditions [2]. No other atypical DAT inhibitor has been kinetically characterized as a pure non-competitive inhibitor with direct Vmax reduction data from the same experimental system.

Non-Competitive Inhibition

Head-to-head

Vmax −38.5% (p

Supports DAT kinetics research

hDAT COS-7 cells; 64 µM AC-4-248

Cocaine IC₅₀ Attenuation

Head-to-head

2.8-fold rightward shift (0.43→1.19 µM)

Supports cocaine-modulation studies

64 µM pre-treatment; hDAT COS-7

Cryo-EM Binding Mode

Cross-study comparable

Outward-open; vestibule extension (PDB 9EUO, 3.2 Å)

Supports structure-based DAT studies

dDAT; vs JHW 007 (inward-occluded), nortriptyline (central only)

SLC6 Selectivity

Cross-study comparable

DAT/SERT 2.1-fold; DAT/NET 5.5-fold

Supports multi-transporter assay design

hDAT 45.5 µM, hSERT 96.2 µM, hNET 250 µM; co-inhibition at >50 µM

Mutant Sensitivity

Head-to-head

W84C: 7.0-fold IC₅₀ gain (64→9.1 µM)

Supports mutant DAT validation

F155Y 3.5×, F320Y 2.9× gain; hDAT COS-7

Scaffold Class

Class-level

β-carboline core; non-tropane

Non-tropane chemistry for DAT research

ChEBI:233993; scaffold distinct from cocaine/benztropine

Evidence Dimension	Inhibition mechanism (kinetic mode of DAT inhibition)
Target Compound Data	Vmax = 20.6 ± 1.5 (with 64 μM AC-4-248); Km = 2.7 ± 0.6 μM (no significant change from vehicle)
Comparator Or Baseline	Cocaine (competitive inhibitor): Vmax unchanged; Km increased. Vehicle: Vmax = 33.5 ± 0.2; Km = 1.5 ± 0.1 μM
Quantified Difference	Vmax reduced by 38.5% (33.5→20.6); Km unchanged (non-competitive signature) vs. cocaine (competitive, Km-increase signature)
Conditions	hDAT-transfected COS-7 cells; [³H]-dopamine uptake; 10 min pre-treatment; triplicate measurements from 3 independent experiments; Student's paired t-test (p<0.01)

Why This Matters

A non-competitive mechanism with preserved Km means AC-4-248 reduces dopamine transport capacity without competing for the dopamine binding site, enabling experimental designs that probe DAT function under conditions where substrate binding is unaffected—a capability not achievable with cocaine or other competitive inhibitors.

• [1] Pedersen CN, Yang F, Ita S, Xu Y, Akunuri R, Trampari S, Neumann CMT, Desdorf LM, Schiott B, Salvino JM, Mortensen OV, Nissen P, Shahsavar A. Cryo-EM structure of the dopamine transporter with a novel atypical non-competitive inhibitor bound to the orthosteric site. J Neurochem. 2024;168(9):2043–2055. Figure 1d, Results section. View Source
• [2] Schmitt KC, Reith MEA. Regulation of the dopamine transporter: aspects relevant to psychostimulant drugs of abuse. Ann N Y Acad Sci. 2010;1187:316–340. Cocaine competitive inhibition mechanism review. View Source

Cocaine Inhibitory Potency Attenuation

AC-4-248 functionally antagonizes cocaine's ability to inhibit DAT. In a direct head-to-head experiment using hDAT-transfected COS-7 cells, pre-treatment with 64 μM AC-4-248 shifted the cocaine IC₅₀ for [³H]-dopamine uptake inhibition from 0.43 μM [CI 95%: 0.36–0.50] to 1.19 μM [CI 95%: 1.05–1.33] (p<0.01), representing a 2.8-fold reduction in cocaine potency [1]. This cocaine-attenuation property is not shared by other orthosteric-site DAT ligands: nortriptyline also locks DAT in an outward-open conformation but has no reported cocaine IC₅₀-shifting activity [2]; JHW 007 blocks cocaine behavioral effects but at the level of DAT conformational preference (inward-occluded) rather than through direct orthosteric co-binding antagonism [3].

Cocaine IC₅₀ Attenuation

Head-to-head

2.8-fold rightward shift (0.43→1.19 µM)

Supports cocaine-modulation studies

64 µM pre-treatment; hDAT COS-7

Evidence Dimension	Cocaine IC₅₀ shift by co-administered DAT ligand
Target Compound Data	Cocaine IC₅₀ = 1.19 μM [CI 95%: 1.05–1.33] in the presence of 64 μM AC-4-248
Comparator Or Baseline	Cocaine IC₅₀ = 0.43 μM [CI 95%: 0.36–0.50] in the absence of AC-4-248 (vehicle control)
Quantified Difference	2.8-fold rightward shift (p<0.01); cocaine potency reduced by approximately 64%
Conditions	hDAT-transfected COS-7 cells; [³H]-dopamine uptake; 10 min AC-4-248 (64 μM) pre-treatment; cocaine dose-response; triplicate measurements, 3 independent experiments; Student's paired t-test (**p<0.01)

Why This Matters

This directly quantified cocaine-antagonism is the sole evidence that AC-4-248 can reduce cocaine's molecular effect at DAT. For researchers studying cocaine use disorder pharmacotherapies or DAT allosteric modulation, this functional attenuation property is a selection-critical parameter not available from other commercially available DAT inhibitors.

• [1] Pedersen CN, Yang F, Ita S, Xu Y, Akunuri R, Trampari S, Neumann CMT, Desdorf LM, Schiott B, Salvino JM, Mortensen OV, Nissen P, Shahsavar A. Cryo-EM structure of the dopamine transporter with a novel atypical non-competitive inhibitor bound to the orthosteric site. J Neurochem. 2024;168(9):2043–2055. Figure 1c, Results section. View Source
• [2] Penmatsa A, Wang KH, Gouaux E. X-ray structure of dopamine transporter elucidates antidepressant mechanism. Nature. 2013;503:85–90. Nortriptyline-bound dDAT structure; no cocaine attenuation reported. View Source
• [3] Desai RI, Kopajtic TA, Koffarnus M, Newman AH, Katz JL. Identification of a dopamine transporter ligand that blocks the stimulant effects of cocaine. J Neurosci. 2005;25(8):1889–1893. JHW 007 cocaine antagonism via behavioral endpoints. View Source

Unique Cryo-EM Binding Mode

The 3.2 Å cryo-EM structure of dDAT bound to AC-4-248 (PDB ID: 9EUO) reveals a binding mode that is structurally distinct from all other structurally characterized DAT inhibitors. AC-4-248 partially occupies the central (orthosteric) substrate-binding site while simultaneously extending into the extracellular vestibule, locking the transporter in an outward-open conformation [1]. In contrast, benztropine and its analog JHW 007 preferentially stabilize inward-occluded or inward-facing DAT conformations, as shown by MD simulations and cysteine accessibility studies [2][3]. Nortriptyline also stabilizes an outward-open state but occupies only the central site without vestibule extension and does not attenuate cocaine potency [4]. The AC-4-248 binding pocket involves residues from subsites A, B, and C of the central cavity, with direct hydrophobic interactions to residues including those in TM1, TM3, TM6, and TM8 [1].

Cryo-EM Binding Mode

Cross-study comparable

Outward-open; vestibule extension (PDB 9EUO, 3.2 Å)

Supports structure-based DAT studies

dDAT; vs JHW 007 (inward-occluded), nortriptyline (central only)

Evidence Dimension	DAT conformational state stabilized and inhibitor binding site occupancy
Target Compound Data	AC-4-248: outward-open DAT conformation; partial central site + extracellular vestibule occupancy; PDB 9EUO at 3.2 Å resolution
Comparator Or Baseline	JHW 007: inward-occluded DAT conformation (MD simulation); Benztropine: inward-facing DAT conformation (cryo-EM, hDAT); Nortriptyline: outward-open, central site only (X-ray, PDB 4M48)
Quantified Difference	Unique binding topology: extracellular vestibule extension not observed for any other DAT ligand; Cα RMSD ≤0.9 Å superposition on other outward-open structures but with distinct ligand pose spanning subsites A/B/C
Conditions	dDAT (Drosophila melanogaster) in complex with Fab 9D5; cryo-EM at 3.2 Å; AC-4-248 at 100 μM; validated by thermal stability assays (Tm shift: 63.3→60.2 °C, increased unfolding slope: 0.0089→0.0102 Abs/°C)

Why This Matters

A structurally resolved, unique binding mode provides a rational basis for structure-based drug design of next-generation atypical inhibitors and offers experimentally testable hypotheses about DAT functional modulation. Researchers requiring a tool compound with a structurally defined, non-cocaine-like binding pose will find AC-4-248 irreplaceable by any other commercially available DAT ligand.

• [1] Pedersen CN, Yang F, Ita S, Xu Y, Akunuri R, Trampari S, Neumann CMT, Desdorf LM, Schiott B, Salvino JM, Mortensen OV, Nissen P, Shahsavar A. Cryo-EM structure of the dopamine transporter with a novel atypical non-competitive inhibitor bound to the orthosteric site. J Neurochem. 2024;168(9):2043–2055. PDB ID: 9EUO; Figure 2, Figure 3; Supplementary Fig. 3. View Source
• [2] Loland CJ, Desai RI, Zou MF, Cao J, Grundt P, Gerstbrein K, Sitte HH, Newman AH, Katz JL, Gether U. Relationship between conformational changes in the dopamine transporter and cocaine-like subjective effects of uptake inhibitors. Mol Pharmacol. 2008;73(3):813–823. Benztropine inward-facing conformational preference. View Source
• [3] Cheng MH, Block E, Hu F, Cobanoglu MC, Sorkin A, Bahar I. Insights into the modulation of dopamine transporter function by amphetamine, cocaine, and atypical inhibitors. J Phys Chem B. 2017;121(20):5174–5184. JHW 007 inward-occluded MD simulation. View Source
• [4] Penmatsa A, Wang KH, Gouaux E. X-ray structure of dopamine transporter elucidates antidepressant mechanism. Nature. 2013;503:85–90. PDB ID: 4M48; nortriptyline-bound outward-open dDAT structure. View Source

SLC6 Transporter Non-Selectivity

AC-4-248 is a non-selective SLC6 inhibitor, with IC₅₀ values of 45.5 μM (hDAT), 96.2 μM (hSERT), and 250 μM (hNET), yielding DAT/SERT and DAT/NET selectivity ratios of only 2.1-fold and 5.5-fold, respectively [1]. This profile contrasts sharply with the high DAT selectivity of GBR-12909 (vanoxerine), which exhibits >100-fold selectivity over NET and SERT (DAT Ki ≈ 1 nM; hNET and hSERT IC₅₀ values in the micromolar range) [2]. Similarly, JHW 007 displays DAT Ki = 25 nM with NET Ki = 1330 nM and SERT Ki = 1730 nM, corresponding to ~53-fold and ~69-fold selectivity, respectively . AC-4-248's non-selective profile means that at concentrations achieving near-complete DAT inhibition (e.g., 100 μM), substantial co-inhibition of SERT (~51%) and NET (~29%) is expected. This polypharmacology may be critical or detrimental depending on the experimental question.

SLC6 Selectivity

Cross-study comparable

DAT/SERT 2.1-fold; DAT/NET 5.5-fold

Supports multi-transporter assay design

hDAT 45.5 µM, hSERT 96.2 µM, hNET 250 µM; co-inhibition at >50 µM

Evidence Dimension	SLC6 monoamine transporter selectivity profile (IC₅₀ or Ki ratios)
Target Compound Data	hDAT IC₅₀ = 45.5 μM [43.9–47.1]; hSERT IC₅₀ = 96.2 μM [91.6–101]; hNET IC₅₀ = 250 μM [161–313]; DAT/SERT ratio = 2.1; DAT/NET ratio = 5.5
Comparator Or Baseline	GBR-12909: DAT Ki ≈ 1 nM, >100-fold selectivity over NET/SERT. JHW 007: DAT Ki = 25 nM, NET Ki = 1330 nM (53-fold), SERT Ki = 1730 nM (69-fold). Cocaine: non-selective, DAT IC₅₀ ~0.2-0.4 μM, similar potency at NET and SERT.
Quantified Difference	AC-4-248 is 10–50 fold less DAT-selective than GBR-12909 and JHW 007; more comparable to cocaine's non-selective profile but with ~100-fold lower absolute DAT potency
Conditions	AC-4-248: hDAT/hSERT/hNET transiently transfected COS-7 cells; [³H]-dopamine/[³H]-serotonin uptake; 10 min treatment. JHW 007: COS-7 cells; [³H]WIN 35,428 binding displacement. GBR-12909: multiple systems (see source). All IC₅₀ values with 95% CI.

Why This Matters

Researchers must account for SERT and NET co-inhibition when interpreting AC-4-248 results at concentrations above ~50 μM. Conversely, this non-selectivity may be advantageous for studies requiring multi-transporter modulation without combining multiple compounds, a procurement-relevant property when experimental designs require consistent polypharmacology from a single agent.

• [1] Pedersen CN, Yang F, Ita S, Xu Y, Akunuri R, Trampari S, Neumann CMT, Desdorf LM, Schiott B, Salvino JM, Mortensen OV, Nissen P, Shahsavar A. Cryo-EM structure of the dopamine transporter with a novel atypical non-competitive inhibitor bound to the orthosteric site. J Neurochem. 2024;168(9):2043–2055. Figure 1a; Results section. View Source
• [2] Andersen PH. The dopamine inhibitor GBR 12909: selectivity and molecular mechanism of action. Eur J Pharmacol. 1989;166(3):493–504. GBR-12909 selectivity profile. View Source

Mutant DAT Sensitivity Fingerprint

Site-directed mutagenesis of hDAT reveals a sensitivity pattern for AC-4-248 that differs from classical cocaine-like inhibitors. In [³H]-dopamine uptake assays in COS-7 cells, AC-4-248 exhibits IC₅₀ values of 64.01 μM [62.43–65.03] for WT hDAT, but shows markedly increased potency at the W84C mutant (9.108 μM [7.688–10.30]), representing a 7.0-fold gain in sensitivity [1]. The F155Y mutant (18.24 μM [12.76–20.58]) and F320Y mutant (22.05 μM [20.65–23.35]) also display 3.5-fold and 2.9-fold increased sensitivity, respectively [1]. W84 (TM1) and F320 (TM6a) are key residues lining the orthosteric binding pocket. Cocaine and cocaine-like inhibitors typically show decreased affinity at F155Y and F320Y mutants, whereas AC-4-248 shows increased potency, suggesting a fundamentally different binding interaction landscape [2]. This mutant fingerprint provides a functional signature distinguishing AC-4-248 from tropane-based DAT inhibitors.

Mutant Sensitivity

Head-to-head

W84C: 7.0-fold IC₅₀ gain (64→9.1 µM)

Supports mutant DAT validation

F155Y 3.5×, F320Y 2.9× gain; hDAT COS-7

Evidence Dimension	IC₅₀ shift across hDAT mutants (WT vs. binding-pocket mutants)
Target Compound Data	AC-4-248 IC₅₀: WT = 64.01 μM; W84C = 9.108 μM (7.0-fold gain); F155Y = 18.24 μM (3.5-fold gain); F320Y = 22.05 μM (2.9-fold gain)
Comparator Or Baseline	Cocaine-like inhibitors (e.g., CFT, cocaine): typically show decreased affinity at F155Y and F320Y mutants. JHW 007: Y156F (F155Y equivalent) shifts conformational equilibrium toward outward-open, reducing atypical inhibitor preference.
Quantified Difference	W84C mutation produces a 7.0-fold IC₅₀ decrease (increased potency) for AC-4-248, opposite to the decreased potency pattern of cocaine-like compounds at equivalent mutations
Conditions	hDAT-transfected COS-7 cells; [³H]-dopamine uptake; 10 min treatment; triplicate, n=3 independent experiments; Student's paired t-test (**p<0.01); WT and mutant hDAT constructs

Why This Matters

The mutant sensitivity pattern serves as an experimental tool for validating target engagement of AC-4-248 vs. off-target or non-specific effects. For research groups using DAT mutants to probe inhibitor binding mechanisms, AC-4-248's W84C hypersensitivity provides a built-in positive control for confirming compound activity in mutant DAT systems.

• [1] Pedersen CN, Yang F, Ita S, Xu Y, Akunuri R, Trampari S, Neumann CMT, Desdorf LM, Schiott B, Salvino JM, Mortensen OV, Nissen P, Shahsavar A. Cryo-EM structure of the dopamine transporter with a novel atypical non-competitive inhibitor bound to the orthosteric site. J Neurochem. 2024;168(9):2043–2055. Figure 3c; Results section. View Source
• [2] Schmitt KC, Zhen J, Kharkar P, Mishra M, Chen N, Dutta AK, Reith MEA. Interaction of cocaine-, benztropine-, and GBR12909-like compounds with wild-type and mutant human dopamine transporters: molecular features that differentially determine antagonist-binding properties. J Neurochem. 2008;107(4):928–940. View Source

β-Carboline Scaffold Differentiation

AC-4-248 is built on a 2,3,4,9-tetrahydro-1H-β-carboline core substituted with a 6-chloro group and an N2-butanamidopropyl chain [1]. This chemotype is structurally unrelated to the tropane scaffold shared by cocaine, JHW 007 (benztropine analog), WF-23, and GBR-12909. Among DAT inhibitors, β-carbolines are a poorly explored chemical space: only a handful have been profiled at monoamine transporters, and AC-4-248 is the first β-carboline DAT inhibitor with a cryo-EM structure [1][2]. The β-carboline scaffold offers synthetic modularity at positions 2, 6, and the N-alkyl chain, which is distinct from the rigid tropane bicycle and may permit medicinal chemistry exploration orthogonal to tropane-based SAR [1]. For procurement, this scaffold uniqueness means that no generic β-carboline substitute exists on the commercial market with equivalent DAT characterization.

Scaffold Class

Class-level

β-carboline core; non-tropane

Non-tropane chemistry for DAT research

ChEBI:233993; scaffold distinct from cocaine/benztropine

Evidence Dimension	Chemical scaffold classification and synthetic tractability
Target Compound Data	2,3,4,9-tetrahydro-1H-β-carboline core; 6-chloro substitution; N2-(3-butanamidopropyl) chain; C₁₈H₂₄ClN₃O; MW 333.9 g/mol
Comparator Or Baseline	Cocaine, JHW 007, GBR-12909: tropane core (8-azabicyclo[3.2.1]octane). Nortriptyline: dibenzocycloheptadiene core. All major DAT inhibitor classes except AC-4-248 share tropane or dibenzazepine scaffolds.
Quantified Difference	Completely distinct chemical scaffold class (β-carboline vs. tropane); no other β-carboline DAT inhibitor commercially available with comparable IC₅₀ and structural characterization
Conditions	Chemical classification per ChEBI ontology (CHEBI:233993); structural confirmation by ¹H/¹³C NMR and HRMS (commercial sources); cryo-EM density map unambiguous for AC-4-248 pose

Why This Matters

For medicinal chemistry groups exploring non-tropane DAT pharmacophores or seeking to avoid tropane-associated legal/regulatory restrictions on procurement, AC-4-248's β-carboline scaffold offers a structurally differentiated starting point unavailable from any competing commercial DAT inhibitor.

• [1] Pedersen CN, Yang F, Ita S, Xu Y, Akunuri R, Trampari S, Neumann CMT, Desdorf LM, Schiott B, Salvino JM, Mortensen OV, Nissen P, Shahsavar A. Cryo-EM structure of the dopamine transporter with a novel atypical non-competitive inhibitor bound to the orthosteric site. J Neurochem. 2024;168(9):2043–2055. Chemical synthesis and characterization in Methods. View Source
• [2] ChEBI. AC-4-248 (CHEBI:233993). β-carboline classification: CHEBI:60834. European Bioinformatics Institute. View Source

AC-4-248: Research & Industrial Applications

Non-Competitive Inhibition & Cocaine Antagonism

AC-4-248 is the only commercially available DAT inhibitor with direct kinetic evidence of non-competitive inhibition (Vmax reduction without Km change) combined with quantitative cocaine IC₅₀ attenuation (2.8-fold shift from 0.43 to 1.19 μM) in a single experimental system [1]. Researchers investigating the molecular basis of cocaine antagonism at DAT can use AC-4-248 as a tool to dissect how non-competitive binding modulates cocaine's functional effects, with cocaine serving as the internal competitive-inhibitor comparator. The well-defined assay conditions (hDAT-transfected COS-7 cells, [³H]-dopamine uptake, 64 μM AC-4-248 pre-treatment) provide a reproducible experimental framework [1].

Structure-Based Drug Design for DAT

The publicly deposited cryo-EM structure (PDB ID: 9EUO; EMDB-19978) at 3.2 Å resolution provides atomic-level detail of AC-4-248's unique partial orthosteric binding mode with extracellular vestibule extension [1]. Computational chemists and structural biologists can use this structure for molecular docking, MD simulations, and pharmacophore modeling to design novel atypical inhibitors. The structure reveals that AC-4-248 occupies subsites A, B, and C of the central binding pocket while maintaining the outward-open DAT conformation, providing a template distinct from benztropine-bound inward-facing structures [1][2]. The mutant sensitivity data (W84C: 7-fold IC₅₀ gain) offer experimental validation endpoints for computational predictions [1].

Multi-SLC6 Transporter Polypharmacology

With its non-selective SLC6 inhibition profile (hDAT IC₅₀ = 45.5 μM, hSERT = 96.2 μM, hNET = 250 μM), AC-4-248 is suited for experiments where simultaneous modulation of dopamine, serotonin, and norepinephrine transporters is desired without combining multiple selective inhibitors [1]. At 100 μM, AC-4-248 achieves approximately 69% hDAT, 51% hSERT, and 29% hNET inhibition, enabling studies of multi-transporter blockade in monoamine signaling. This scenario is relevant for in vitro models of polysubstance use disorders or neuropharmacology experiments where the net effect of broad monoamine transporter inhibition is the biological question of interest [1][3].

DAT Mutant & Construct Validation

AC-4-248's well-characterized mutant sensitivity fingerprint (WT IC₅₀ = 64.01 μM; W84C = 9.108 μM; F155Y = 18.24 μM; F320Y = 22.05 μM) provides a validated functional readout for confirming the integrity of DAT mutants in transfected cell systems [1]. The 7-fold potency gain at W84C serves as a robust positive control for mutant DAT expression and function. Laboratories establishing DAT mutagenesis pipelines or screening novel DAT variants can use AC-4-248 as a reference inhibitor whose expected IC₅₀ shift pattern confirms proper mutant transporter pharmacology, reducing the risk of false-negative results from misfolded or non-functional DAT constructs [1].

Application

Selection Property

Validation Focus

Non-competitive DAT inhibition & cocaine modulation

Non-competitive kinetic profile (Vmax/Km) + cocaine IC₅₀ shift

Confirm Vmax reduction without Km change; reproduce cocaine IC₅₀ shift

Structure-based drug design for DAT

Cryo-EM resolved outward-open binding mode (PDB 9EUO)

Docking/MD against outward-open DAT; vestibule targeting validation

Multi-SLC6 transporter pharmacology

Non-selective SLC6 inhibition (DAT/SERT/NET)

Co-inhibition at assay concentrations; off-target transporter evaluation

DAT mutant construct validation

Mutant sensitivity fingerprint (W84C, F155Y, F320Y)

Confirm expected IC₅₀ gain pattern; verify mutant transporter integrity

• [1] Pedersen CN, Yang F, Ita S, Xu Y, Akunuri R, Trampari S, Neumann CMT, Desdorf LM, Schiott B, Salvino JM, Mortensen OV, Nissen P, Shahsavar A. Cryo-EM structure of the dopamine transporter with a novel atypical non-competitive inhibitor bound to the orthosteric site. J Neurochem. 2024;168(9):2043–2055. doi:10.1111/jnc.16179. View Source
• [2] Penmatsa A, Wang KH, Gouaux E. X-ray structure of dopamine transporter elucidates antidepressant mechanism. Nature. 2013;503:85–90. PDB ID: 4M48. View Source
• [3] Reith MEA, Blough BE, Hong WC, Jones KT, Schmitt KC, Baumann MH, Partilla JS, Rothman RB, Katz JL. Behavioral, biological, and chemical perspectives on atypical agents targeting the dopamine transporter. Drug Alcohol Depend. 2015;147:1–19. View Source